methyl {(5E)-5-[2-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate

• Molecular Formula: C17H16BrNO8S
• Molecular Weight: 474.3 g/mol
• IUPAC Name: methyl 2-[(5E)-5-[[2-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)phenyl]methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetate
• InChI: InChI=1S/C17H16BrNO8S/c1-24-11-4-9(10(18)6-12(11)27-8-15(21)26-3)5-13-16(22)19(17(23)28-13)7-14(20)25-2/h4-6H,7-8H2,1-3H3/b13-5+
• InChI Key: CUNIUPZICDUDBL-WLRTZDKTSA-N
• Isomeric SMILES: COC1=C(C=C(C(=C1)/C=C/2\C(=O)N(C(=O)S2)CC(=O)OC)Br)OCC(=O)OC
• SMILES: COC1=C(C=C(C(=C1)C=C2C(=O)N(C(=O)S2)CC(=O)OC)Br)OCC(=O)OC

Description

Methyl {(5E)-5-[2-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate is a compound that has gained significant attention in the field of scientific research. The compound has shown potential in various applications, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of Methyl {(5E)-5-[2-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate is not fully understood. However, studies have shown that the compound may act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. The compound may also act by inducing apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
Methyl {(5E)-5-[2-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate has been shown to have various biochemical and physiological effects. The compound has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), in vitro. In addition, the compound has been shown to inhibit the growth of cancer cells, such as breast cancer cells, in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl {(5E)-5-[2-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate in lab experiments is its potential to inhibit the activity of enzymes involved in the inflammatory response and induce apoptosis in cancer cells. However, one limitation is the lack of information on the compound's toxicity and pharmacokinetics, which may limit its use in vivo.

Future Directions

There are several future directions for the study of Methyl {(5E)-5-[2-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate. One direction is to investigate the compound's potential in the treatment of other diseases, such as neurodegenerative diseases and cardiovascular diseases. Another direction is to study the compound's toxicity and pharmacokinetics in vivo, which may provide insight into its potential as a therapeutic agent. Additionally, further research is needed to fully understand the compound's mechanism of action and its effects on various biological pathways.
In conclusion, Methyl {(5E)-5-[2-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate is a compound that has shown potential in various scientific research applications. The compound's anti-inflammatory, anti-cancer, and anti-microbial properties make it a promising candidate for the development of therapeutic agents. However, further research is needed to fully understand the compound's mechanism of action and its effects on various biological pathways.

Synthesis Methods

The synthesis of Methyl {(5E)-5-[2-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate involves the condensation of 2-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)benzaldehyde with thiazolidine-2,4-dione in the presence of acetic acid. The reaction is carried out under reflux conditions, and the product is obtained in high yield after purification.

Scientific Research Applications

Methyl {(5E)-5-[2-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate has shown potential in various scientific research applications. The compound has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been investigated for its potential in the treatment of diabetes, Alzheimer's disease, and Parkinson's disease.